N-[2-(pyridin-2-ylthio)ethyl]-1-pyrimidin-2-ylpiperidin-4-amine

• IUPAC Name: N-(2-pyridin-2-ylsulfanylethyl)-1-pyrimidin-2-ylpiperidin-4-amine
• InChI: InChI=1S/C16H21N5S/c1-2-7-18-15(4-1)22-13-10-17-14-5-11-21(12-6-14)16-19-8-3-9-20-16/h1-4,7-9,14,17H,5-6,10-13H2
• InChI Key: WMFGWLBZBQWSQT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NCCSC2=CC=CC=N2)C3=NC=CC=N3
• Molecular Formula: C16H21N5S
• Molecular Weight: 315.4 g/mol

Description

• • N-[2-(pyridin-2-ylthio)ethyl]-1-pyrimidin-2-ylpiperidin-4-amine is a complex organic compound. Research into similar compounds indicates a wide range of applications, particularly in the field of medicinal chemistry and material science.

• Synthesis Analysis

  • The synthesis of related pyridine and pyrimidine derivatives often involves reactions with various amides, bromoketones, and amines under specific conditions. For example, N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized from α-bromoketones and 2-aminopyridine (Yanpeng Liu et al., 2019).

• Molecular Structure Analysis

  • The molecular structure of similar compounds, such as N-(2-methyl-5-nitrophenyl)-4-(pyridin-2-yl)pyrimidin-2-amine, has been analyzed through X-ray diffraction, revealing important interactions between various atomic groups (R. Moreno-Fuquen et al., 2021).

• Chemical Reactions and Properties

  • The reactions of pyrimidine and pyridine derivatives can be diverse, depending on the substituents and reaction conditions. For example, reactions of ethyl 4-chloro-5-pyrimidinecarboxylates with 2-aminopyridine have been studied for the synthesis of various pyrimidine derivatives (D. H. Kim, 1985).

• Physical Properties Analysis

  • The physical properties of similar compounds can be studied through various spectroscopic methods, including IR and NMR spectroscopy, to ascertain details like molecular weight, boiling point, melting point, and solubility.

• Chemical Properties Analysis

  • The chemical properties, including reactivity, stability, and functional groups, of pyrimidine and pyridine derivatives can be characterized using methods like thermal analysis and molecular docking studies. This is exemplified in the study of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (Nancy Z. Zhou et al., 2008).